Cas no 946305-96-0 (2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide
• CAS No: 946305-96-0
• MF: C₂₂H₂₄N₄O₂S₂
• MW: 440.581562042236
• CID: 5514258
• Update Time: 2025-07-14

2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,5-trimethyl-N-[2-[2-(2-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C22H24N4O2S2/c1-14-7-5-6-8-19(14)21-24-22-26(25-21)18(13-29-22)9-10-23-30(27,28)20-12-16(3)15(2)11-17(20)4/h5-8,11-13,23H,9-10H2,1-4H3
• InChI Key： YQRNDAOLUSHBEB-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC=C2C)=N3)(=O)=O)=CC(C)=C(C)C=C1C

Additional information on 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

Introduction to 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide (CAS No. 946305-96-0)

2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide, identified by the CAS number 946305-96-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic sulfonamides, which are well-known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups and fused rings, making it a promising candidate for further investigation in drug discovery and development.

The trimethyl substituents in the benzene ring contribute to the lipophilicity of the molecule, which can influence its absorption and distribution properties in biological systems. Additionally, the presence of a triazolo-benzothiazole moiety suggests potential interactions with biological targets such as enzymes and receptors. These structural features make 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide an intriguing subject for studying its pharmacological effects.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. They serve as key scaffolds in the design of drugs targeting various diseases, including infections, inflammation, and cancer. The unique structural features of 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide position it as a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways. The triazolo-benzothiazole core is known to exhibit inhibitory activity against various enzymes and receptors involved in disease processes. For instance, studies have shown that compounds with similar structures can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Furthermore, the sulfonamide group is a well-established pharmacophore that can enhance binding affinity to biological targets.

The synthesis of 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. The use of these techniques not only improves efficiency but also allows for the introduction of diverse functional groups at strategic positions within the molecule.

Recent research has highlighted the importance of structure-activity relationships (SAR) in drug design. By modifying specific parts of the molecular structure of 2,4,5-trimethyl-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide, researchers can fine-tune its biological activity to achieve desired therapeutic effects. For example, altering the substitution pattern on the benzene ring or modifying the triazolo-benzothiazole moiety can significantly impact its interaction with biological targets.

Preclinical studies have demonstrated promising results with compounds having similar structures. These studies have shown that such molecules can exhibit potent anti-inflammatory and anticancer activities. The anti-inflammatory effects are attributed to their ability to inhibit key inflammatory mediators and enzymes. Similarly，the anticancer properties are linked to their ability to disrupt critical signaling pathways involved in tumor growth and progression.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro assays are conducted to assess the potency and selectivity of these compounds against target enzymes and receptors. Additionally，in vivo studies are performed to evaluate their pharmacokinetic properties，such as absorption，distribution，metabolism，and excretion (ADME). These studies provide valuable insights into how the compound behaves within living organisms and help identify potential side effects.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like 946305-96-0 represent a significant advancement in drug discovery， offering new opportunities for treating various diseases. The unique structural features of this molecule make it a valuable tool for understanding biological mechanisms and developing innovative treatments.

In conclusion，946305-96-0 (CAS No.) is a multifaceted compound with potential applications in pharmaceutical research. Its complex structure， incorporating multiple functional groups， makes it an attractive candidate for further investigation. As our understanding of biological pathways continues to evolve， compounds like this will play a crucial role in developing novel therapeutic strategies.